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Compound of Interest

Compound Name: Pbdb-T

Cat. No.: B11937404

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers and scientists encountering challenges with charge
recombination at the PBDB-T interface in organic solar cells.

Frequently Asked Questions (FAQS)

Q1: What is charge recombination and why is it detrimental to my PBDB-T based organic solar
cell performance?

Al: Charge recombination is a primary loss mechanism in organic solar cells.[1] After light
absorption, electrons and holes are generated. For a current to be produced, these charges
must be transported to and collected at their respective electrodes. Recombination is the
process where these separated electrons and holes meet and annihilate each other before
they can be collected, thus reducing the overall device efficiency.[1][2] There are two main
types of non-geminate recombination: bimolecular recombination, which is a second-order
process, and trap-assisted recombination.[3][4]

Q2: What are the common signs of high charge recombination in my experimental results?

A2: High charge recombination can manifest in several ways in your device characterization
data:

e Low Fill Factor (FF): This is a strong indicator of significant bimolecular or trap-assisted
recombination.
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» Reduced Open-Circuit Voltage (Voc): Non-radiative recombination is a key contributor to Voc
loss.

e Sub-optimal Short-Circuit Current (Jsc): While primarily related to light absorption and
charge generation, recombination can also limit the number of charge carriers reaching the
electrodes, thus affecting Jsc.

 Light Intensity Dependence: A significant deviation from linearity in the relationship between
Jsc and light intensity can indicate the presence of bimolecular recombination.

Q3: How can | experimentally probe charge recombination in my PBDB-T devices?
A3: Several techniques can be employed to investigate charge recombination mechanisms:

 Light Intensity Dependent J-V Measurements: By measuring the current density-voltage (J-
V) characteristics at varying light intensities, you can analyze the relationship between Jsc
and Voc with light intensity to understand the dominant recombination mechanisms.

e Transient Photovoltage (TPV): This technique measures the decay of the photovoltage after
a light pulse, providing direct information about charge carrier lifetime. Longer lifetimes
generally indicate lower recombination rates.

o Transient Absorption Spectroscopy (TAS): TAS can be used to monitor the population of
excited states and charge carriers over time, offering insights into the dynamics of charge

transfer and recombination.

o Electroluminescence (EL) Measurements: The EL spectrum can provide information about
the energy of charge-transfer states, which is related to non-radiative voltage loss.

Troubleshooting Guide

This guide addresses specific issues related to charge recombination at the PBDB-T interface
and provides potential solutions based on published research.

Issue 1: My PBDB-T:Non-Fullerene Acceptor (NFA) device shows a low Fill Factor (FF).
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Potential Cause

Suggested Troubleshooting
Step

Expected Outcome

Bimolecular Recombination

Introduce a small amount of a
processing additive like 1,8-
diiodooctane (DIO).

DIO can help optimize the
morphology of the active layer,
potentially leading to more
defined donor/acceptor
domains and reduced

recombination at the interface.

Poor Morphology and Phase

Separation

Optimize the annealing
temperature and time. Different
annealing conditions can
influence the crystallinity and
phase separation of the PBDB-
T and NFA, impacting

recombination rates.

An optimized morphology with
high-purity crystalline domains
can support charge
delocalization and reduce

recombination.

Unbalanced Charge Transport

If using a fullerene acceptor,
consider a ternary blend by
adding a non-fullerene

acceptor.

Ternary blends can help
modulate the energy levels
and morphology, potentially
improving charge transport
balance and reducing

recombination.

Issue 2: The Open-Circuit Voltage (Voc) of my device is lower than expected.
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Potential Cause

Suggested Troubleshooting
Step

Expected Outcome

High Non-Radiative
Recombination

In ternary blend systems,
carefully select the third
component to ensure favorable
energy level alignment and
minimize non-radiative

recombination pathways.

A well-chosen third component
can create a cascade energy
level structure, facilitating
efficient charge transfer and

reducing energy loss.

Interfacial Defects

Introduce an interlayer, such
as amorphous titanium oxide
(TiOx), between the active

layer and the electrode.

The interlayer can passivate
surface defects and act as a
barrier to reduce charge

recombination at the interface.

Donor-Acceptor Interfacial

Arrangement

In all-small-molecule systems,
modulating the donor-acceptor
interfacial arrangements by

introducing a third component

can be beneficial.

Optimized molecular packing
can reduce the binding energy
of the charge-transfer state

and suppress recombination.

Experimental Protocols

Protocol 1: Investigating the Effect of a Processing Additive (DIO)

(e.g., Y-06) in a suitable solvent like chloroform.

Solution Preparation: Prepare a stock solution of PBDB-T and the non-fullerene acceptor

» Additive Incorporation: Aliquot the stock solution and add varying concentrations of 1,8-
diiodooctane (DIO) (e.g., 0.25%, 0.5%, 1% by volume).

» Device Fabrication: Spin-coat the active layer solutions onto the desired substrate (e.g.,

ITO/ZnO). Follow with thermal annealing at an optimized temperature.

e Characterization:

o Measure the J-V characteristics under simulated AM1.5G illumination.
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o Perform light intensity dependent J-V measurements to determine the exponent alpha (a)
from the relation Jsc « Plighta. An a value closer to 1 suggests suppressed bimolecular
recombination.

o Conduct Transient Photovoltage (TPV) measurements to determine the charge carrier

lifetime.
Protocol 2: Fabrication and Characterization of a Ternary Blend Solar Cell

» Material Selection: Choose a donor (e.g., PBDB-T) and two acceptors (e.g., a fullerene like
PC71BM and a non-fullerene acceptor like ITIC) with complementary absorption spectra and

suitable energy levels.

o Solution Preparation: Prepare a series of blend solutions with varying ratios of the two
acceptors while keeping the total donor-to-acceptor ratio constant.

» Device Fabrication: Fabricate organic solar cell devices using the prepared ternary blend
solutions as the active layer.

e Characterization:

o Measure the J-V characteristics and calculate the photovoltaic parameters (PCE, Voc, Jsc,
FF).

o Measure the External Quantum Efficiency (EQE) to assess the contribution of each
component to the photocurrent.

o Use Transient Absorption Spectroscopy (TAS) to investigate the charge transfer and
recombination dynamics within the ternary blend.

Quantitative Data Summary

Table 1: Effect of Additive (DIO) on PBDB-T based device performance.
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Jsc
Device Voc (V) FF (%) PCE (%) Reference
(mA/cm2)
DCPY2
13.85
(without DIO)
DCPY2 (with
>13.85
5% DIO)

Note: Specific values for Voc, Jsc, and FF for the DCPY2 devices with and without DIO were

not provided in the abstract, but the efficiency improvement was noted.

Table 2: Performance of Ternary Blend PBDB-T Solar Cells.

Active

Jsc

Voc (V) FF (%) PCE (%) Reference
Layer (mA/cm2)
PBDB-T:ITIC-

0.82 15.42 49 6.47
TH
PBDB-T:BDT-

0.92 13.71 45 5.74
IC
PBDB-T:ITIC-
TH:BDT-IC

0.90 16.52 69 10.25
(10 wt% BDT-
IC)

Visualizations
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Caption: Charge generation, separation, and recombination processes in a PBDB-T based

organic solar cell.
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Caption: Troubleshooting workflow for addressing low performance in PBDB-T solar cells due
to recombination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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